Cas no 155381-65-0 (N-Demethyltilmicosin)

• Product Name: N-Demethyltilmicosin
• CAS No: 155381-65-0
• MF: C₄₅H₇₈N₂O₁₃
• MW: 855.10643529892
• CID: 5577697
• Update Time: 2025-11-01

N-Demethyltilmicosin Chemical and Physical Properties

Names and Identifiers

• N-Demethyltilmicosin

• Inchi： 1S/C45H78N2O13/c1-12-35-32(23-56-45-43(55-11)42(54-10)39(52)30(8)58-45)18-24(2)13-14-33(48)27(5)19-31(15-16-47-21-25(3)17-26(4)22-47)41(28(6)34(49)20-36(50)59-35)60-44-40(53)37(46-9)38(51)29(7)57-44/h13-14,18,25-32,34-35,37-46,49,51-53H,12,15-17,19-23H2,1-11H3/b14-13+,24-18+/t25-,26+,27-,28+,29-,30-,31+,32-,34-,35-,37+,38-,39-,40-,41-,42-,43-,44+,45-/m1/s1
• InChI Key： UDWLSVNCPWZDCN-BPIRTOBESA-N
• SMILES： O([C@]1([H])O[C@H](C)[C@@H](O)[C@H](NC)[C@H]1O)[C@@H]1[C@H]([C@@H](CC(O[C@@H]([C@@H](CO[C@@H]2O[C@H](C)[C@@H](O)[C@@H](OC)[C@H]2OC)C=C(C)C=CC(=O)[C@H](C)C[C@@H]1CCN1C[C@H](C)C[C@H](C)C1)CC)=O)O)C |c:37,t:40,&1:1,4,6,8,11,13,14,15,19,20,23,25,27,29,32,42,45,50,53|

Additional information on N-Demethyltilmicosin

Recent Advances in the Study of N-Demethyltilmicosin (CAS: 155381-65-0)

N-Demethyltilmicosin (CAS: 155381-65-0), a key metabolite of the macrolide antibiotic tilmicosin, has garnered significant attention in recent years due to its potential pharmacological properties and implications in veterinary and human medicine. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in disease management.

A 2023 study published in the Journal of Antibiotics elucidated the enzymatic demethylation pathway of tilmicosin to N-Demethyltilmicosin, highlighting cytochrome P450 3A4 (CYP3A4) as the primary catalyst. This discovery has implications for drug-drug interactions and personalized dosing regimens, particularly in livestock where tilmicosin is widely used.

Comparative efficacy studies between tilmicosin and its N-demethylated form have revealed intriguing differences. While N-Demethyltilmicosin maintains potent activity against Pasteurella multocida and Mycoplasma spp., its tissue distribution profile differs significantly, with lower lung concentrations but enhanced penetration in mammary tissue. This property is being explored for mastitis treatment in dairy cattle.

Analytical chemistry advancements have enabled more precise quantification of 155381-65-0 in biological matrices. A novel LC-MS/MS method developed by researchers at the University of Veterinary Medicine Hannover achieves detection limits of 0.1 ng/mL, facilitating pharmacokinetic studies and residue monitoring programs.

The environmental fate of N-Demethyltilmicosin has become an emerging research area. Recent data suggests this metabolite persists longer in manure than its parent compound, prompting investigations into its ecological impact and potential for antimicrobial resistance gene selection in soil microbiota.

From a drug development perspective, structural modifications of the N-Demethyltilmicosin scaffold have yielded promising derivatives with improved activity against macrolide-resistant strains. Particularly noteworthy are C-20 modified analogs showing 4-8 fold greater potency against Staphylococcus aureus in recent in vitro screens.

Regulatory agencies have begun including N-Demethyltilmicosin in comprehensive risk assessments of tilmicosin products. The European Medicines Agency's 2022 guideline revision now requires characterization of this metabolite's antimicrobial activity as part of veterinary drug approval dossiers.

Ongoing clinical trials are evaluating N-Demethyltilmicosin as a potential therapeutic agent in its own right, rather than merely as a metabolite. Preliminary results from phase I studies in canine models demonstrate favorable safety profiles at therapeutic doses, with particular interest in its reduced cardiotoxicity compared to tilmicosin.

The synthesis of 155381-65-0 has seen notable improvements through biocatalytic approaches. A 2023 Nature Communications paper described a whole-cell biocatalysis system using engineered Streptomyces strains that achieves 85% conversion yield, representing a significant advance over traditional chemical synthesis routes.

As research progresses, N-Demethyltilmicosin continues to reveal unexpected dimensions of biological activity. Recent findings suggest immunomodulatory effects at sub-antimicrobial concentrations, opening new avenues for investigation in inflammatory disease models. The compound's unique properties position it as both an important pharmacological tool and a potential therapeutic candidate warranting further development.